Cas no 1421002-29-0 (2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride)

• Product Name: 2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride
• CAS No: 1421002-29-0
• MF: C₁₀H₁₅ClN₂S
• MW: 230.757499933243
• MDL: MFCD24380341
• CID: 2175295
• PubChem ID: 71637039
• Update Time: 2025-10-29

2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Pyrrolidin-2-ylmethyl)thio)pyridine hydrochloride
• 2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride

• MDL： MFCD24380341
• Inchi： 1S/C10H14N2S.ClH/c1-2-6-12-10(5-1)13-8-9-4-3-7-11-9;/h1-2,5-6,9,11H,3-4,7-8H2;1H
• InChI Key： KJVMALYDXWMPQD-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CN=1)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 50.2

Additional information on 2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride

Compound CAS No 1421002-29-0: 2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride

The compound CAS No 1421002-29-0, also known as 2-[(pyrrolidin-2-ylmethyl)sulfanyl]pyridine hydrochloride, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The molecular structure of CAS No 1421002-29-0 is characterized by a pyridine ring substituted with a sulfanyl group attached to a pyrrolidine moiety. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for further investigation. The hydrochloride salt form of the compound ensures its stability and solubility, which are critical factors in preclinical and clinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of CAS No 1421002-29-0 to various biological targets. These studies suggest that the compound may exhibit potent inhibitory activity against key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurodegenerative diseases.

The synthesis of CAS No 1421002-29-0 involves a multi-step process that combines organic synthesis techniques with rigorous quality control measures. The use of advanced purification methods ensures that the final product meets stringent pharmaceutical standards. This compound has been synthesized using both traditional and modern methodologies, including microwave-assisted synthesis and continuous flow chemistry, which have significantly improved reaction yields and efficiency.

In terms of pharmacokinetics, CAS No 1421002-29-0 demonstrates favorable absorption profiles in preclinical models, indicating its potential for oral administration. Its metabolic stability and bioavailability have been evaluated using state-of-the-art analytical techniques, providing valuable insights into its suitability as a drug candidate. Furthermore, preliminary toxicological studies suggest that the compound exhibits a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

The application of CAS No 1421002-29-0 extends beyond pharmaceutical research. Its unique chemical properties make it an ideal component in advanced materials science applications, such as the development of novel polymers and catalysts. Researchers have explored its role as a building block in constructing complex molecular architectures, leveraging its functional groups for diverse chemical transformations.

From an environmental perspective, the ecological impact of CAS No 1421002-29-0 has been assessed through biodegradation studies and ecotoxicological evaluations. These studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Additionally, its low toxicity to aquatic organisms further supports its safe use in industrial and research settings.

In conclusion, CAS No 1421002-29-0 (2-[(pyrrolidin-